Cas no 1208341-81-4 (1,3,2-Dioxaborolane, 2-[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]-4,4,5,5-tetramethyl-
• CAS No: 1208341-81-4
• MF: C₁₅H₃₃BO₃Si
• MW: 300.3
• CID: 5520464
• PubChem ID: 138980576
• Update Time: 2026-03-10

1,3,2-Dioxaborolane, 2-[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]-4,4,5,5-tetramethyl-
• G71449
• 1208341-81-4
• tert-butyldimethyl[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propoxy]silane
• tert-Butyldimethyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propoxy)silane

• Inchi： 1S/C15H33BO3Si/c1-13(2,3)20(8,9)17-12-10-11-16-18-14(4,5)15(6,7)19-16/h10-12H2,1-9H3
• InChI Key： CAYIXFKUZPQYIJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1CCCO[Si](C(C)(C)C)(C)C

Computed Properties

• Exact Mass: 300.2292016g/mol
• Monoisotopic Mass: 300.2292016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.89±0.1 g/cm3(Predicted)
• Boiling Point: 304.7±25.0 °C(Predicted)